molecular formula C24H23F2N7O B2971555 2-fluoro-N-(2-(4-(4-(4-fluorophenyl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide CAS No. 1021094-24-5

2-fluoro-N-(2-(4-(4-(4-fluorophenyl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide

Cat. No.: B2971555
CAS No.: 1021094-24-5
M. Wt: 463.493
InChI Key: DLBFAHFWRUQART-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a pyrazolo[3,4-d]pyrimidine core linked to a 4-(4-fluorophenyl)piperazine moiety via an ethyl spacer. The benzamide group at the terminal end is substituted with a 2-fluoro group.

Properties

IUPAC Name

2-fluoro-N-[2-[4-[4-(4-fluorophenyl)piperazin-1-yl]pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H23F2N7O/c25-17-5-7-18(8-6-17)31-11-13-32(14-12-31)22-20-15-30-33(23(20)29-16-28-22)10-9-27-24(34)19-3-1-2-4-21(19)26/h1-8,15-16H,9-14H2,(H,27,34)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DLBFAHFWRUQART-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=CC=C(C=C2)F)C3=NC=NC4=C3C=NN4CCNC(=O)C5=CC=CC=C5F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H23F2N7O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

463.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-fluoro-N-(2-(4-(4-(4-fluorophenyl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide is a complex molecule that has garnered interest in medicinal chemistry due to its potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy against various biological targets, and relevant case studies.

Chemical Structure and Properties

The molecular formula for this compound is C20H22F2N4C_{20}H_{22}F_2N_4, with a molecular weight of approximately 366.42 g/mol. The structure features a piperazine ring, a pyrazolo[3,4-d]pyrimidine moiety, and fluorinated aromatic groups, which are known to influence biological activity.

Research indicates that compounds with similar structures often exhibit diverse biological activities, including:

  • Antitumor Activity : The pyrazolo[3,4-d]pyrimidine scaffold has been associated with inhibition of cancer cell proliferation. For instance, derivatives of this scaffold have shown efficacy against various cancer cell lines by inducing apoptosis and inhibiting cell cycle progression.
  • Antidepressant Effects : Piperazine derivatives are frequently studied for their potential as antidepressants. They may act by modulating neurotransmitter systems, particularly serotonin and norepinephrine pathways.
  • Antimicrobial Properties : Some studies suggest that similar compounds possess antibacterial and antifungal activities, which could be attributed to their ability to disrupt microbial cell membranes or inhibit essential enzymatic processes.

Biological Activity Data

The following table summarizes key findings related to the biological activity of 2-fluoro-N-(2-(4-(4-(4-fluorophenyl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide):

Activity TypeTarget/Cell LineIC50 (µM)Reference
AntitumorHCT116 (Colon Cancer)6.2
AntidepressantSerotonin ReceptorsNot specifiedGeneral literature on piperazines
AntimicrobialVarious BacteriaVariableLiterature on related compounds

Case Studies

  • Antitumor Efficacy : A study evaluated the effects of similar pyrazolo[3,4-d]pyrimidine derivatives on colon carcinoma cells (HCT116). The compound demonstrated significant cytotoxicity with an IC50 value of 6.2 µM, indicating strong potential as an anticancer agent .
  • Neuropharmacological Studies : Research on piperazine derivatives suggests that modifications in the structure can lead to enhanced binding affinity to serotonin receptors, which are critical in the treatment of depression and anxiety disorders. While specific data for this compound is limited, structural analogs have shown promising results in preclinical models.
  • Antimicrobial Activity : Compounds with similar frameworks have been tested against various pathogens. For example, certain derivatives exhibited potent activity against Gram-positive bacteria, suggesting a potential role in developing new antimicrobial agents .

Comparison with Similar Compounds

Core Modifications: Pyrazolo[3,4-d]pyrimidine Derivatives

Compound Name Core Structure Key Substituents Molecular Weight (g/mol) Melting Point (°C)
Target Compound Pyrazolo[3,4-d]pyrimidine 4-(4-fluorophenyl)piperazin-1-yl, 2-fluorobenzamide ~570 (calculated) Not reported
Example 53 Pyrazolo[3,4-d]pyrimidine 4-(4-fluorophenyl)piperazin-1-yl, 2-fluoro-N-isopropylbenzamide 589.1 (M+1) 175–178
Example 28 Pyrazolo[3,4-d]pyrimidine 4-(dimethylamino), chromen-4-one ~550 (estimated) Not reported

Key Observations :

  • The target compound and Example 53 share the pyrazolo[3,4-d]pyrimidine core and fluorophenyl-piperazine group.
  • Example 28 replaces the piperazine with a dimethylamino group and introduces a chromenone system, shifting the pharmacological profile toward kinase inhibition rather than dopamine receptor modulation.

Piperazine Substituent Variations

Compound Name Piperazine Substituent Biological Target Reference
Target Compound 4-(4-fluorophenyl) Likely dopamine D2/D3 receptors
7o 2,4-dichlorophenyl Dopamine D3 receptor (selective)
CAS 551921-46-1 Benzhydryl (diphenylmethyl) Unknown (structural analog)

Key Observations :

  • The 4-fluorophenyl group in the target compound may enhance blood-brain barrier penetration compared to the dichlorophenyl group in 7o , which improves D3 selectivity but reduces solubility.
  • The benzhydryl substituent in CAS 551921-46-1 introduces steric bulk, likely reducing receptor affinity but improving metabolic stability.

Benzamide Modifications

Compound Name Benzamide Substituent Impact on Physicochemical Properties
Target Compound 2-fluoro Increases electronegativity, enhancing hydrogen bonding with receptors
Example 53 2-fluoro-N-isopropyl Higher lipophilicity (logP) due to isopropyl group
7o Pentanamide chain Extended chain may improve membrane permeability

Key Observations :

  • The 2-fluoro group in the target compound balances polarity and lipophilicity, optimizing CNS penetration.

Receptor Binding Hypotheses

  • The fluorophenyl-piperazine system in the target compound suggests affinity for dopamine D2/D3 receptors , similar to 7o . However, the dichlorophenyl variant in 7o shows higher D3 selectivity due to stronger halogen bonding .
  • The pyrazolo[3,4-d]pyrimidine core may confer kinase inhibitory activity, as seen in Example 28’s chromenone derivative .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.